Cas no 4251-19-8 (4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one)

• Product Name: 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one
• CAS No: 4251-19-8
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD23103479
• CID: 2705130
• PubChem ID: 451823
• Update Time: 2025-07-23

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-.beta.-D-threo-pentofuranosyl)-
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-β-D-threo-pentofuranosyl)-
• 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one

• MDL： MFCD23103479
• Inchi： 1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6-,8-/m1/s1
• InChI Key： CKTSBUTUHBMZGZ-ATRFCDNQSA-N
• SMILES： O1[C@H](C[C@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one (CAS No. 4251-19-8): A Multifunctional Compound with Promising Therapeutic Potential

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one (CAS No. 4251-19-8) represents a structurally unique compound that combines features of pyrimidine derivatives, oxolane rings, and hydroxyl functionalities. This molecule is characterized by its 4-amino group, 2R,4R,5R stereochemistry, and the presence of hydroxy and hydroxymethyl substituents. These structural elements contribute to its potential biological activity and chemical reactivity. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest in pharmaceutical research.

The 4-amino moiety is a critical functional group that often participates in hydrogen bonding interactions, enhancing the molecule's ability to interact with biological targets. The 2R,4R,5R stereoconfiguration further defines its spatial arrangement, which is essential for determining its pharmacological profile. The hydroxy and hydroxymethyl groups contribute to the molecule's solubility and reactivity, enabling it to engage in various biochemical processes. These features collectively position 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one as a candidate for drug development targeting specific disease mechanisms.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one through optimized reaction conditions. Techniques such as asymmetric catalysis and stereoselective synthesis have been employed to achieve the desired 2R,4R,5R stereochemistry. These methods not only improve the yield but also ensure the purity of the final product, which is crucial for its application in biological studies. The synthesis of this compound has been further refined using green chemistry principles to minimize environmental impact.

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one has shown potential in modulating intracellular signaling pathways. For instance, studies have demonstrated its ability to interact with kinases and phosphatases, which are key regulators of cellular processes. This interaction may lead to the modulation of gene expression and the regulation of metabolic pathways. In particular, its hydroxy groups may act as ligands for protein kinases, influencing downstream signaling cascades. These findings suggest its potential as a therapeutic agent for diseases involving dysregulated signaling, such as cancer and neurodegenerative disorders.

Recent research has also explored the role of 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one in metabolic regulation. Its hydroxymethyl substituent may contribute to its involvement in redox reactions, potentially influencing cellular antioxidant capacity. This property could make it relevant in the context of oxidative stress-related diseases. Additionally, its 4-amino group may participate in the formation of Schiff bases, which are important in enzyme activity and substrate binding. These properties are being investigated for their potential in drug design targeting metabolic disorders.

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one has also been studied for its potential as an anti-inflammatory agent. Its ability to modulate cytokine production and inhibit inflammatory pathways is under investigation. For example, preliminary studies suggest that it may suppress the activity of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its interaction with transcription factors involved in inflammatory responses. Such properties could make it a candidate for treating chronic inflammatory conditions, including autoimmune diseases and inflammatory bowel disease.

The hydroxy and hydroxymethyl groups of 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one may also play a role in its interaction with metal ions, which is relevant to its potential in enzyme inhibition. For instance, its hydroxymethyl group may coordinate with metal ions such as zinc, which is a cofactor for many enzymes. This interaction could lead to the inhibition of enzymatic activity, making it a potential candidate for enzyme-targeted therapies. Further studies are needed to elucidate the exact mechanism of this interaction.

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one is also being explored for its role in neurodegenerative diseases. Its ability to modulate protein folding and prevent the aggregation of misfolded proteins is a promising area of research. For example, studies suggest that it may inhibit the formation of β-amyloid plaques, which are implicated in Alzheimer's disease. This property is being investigated as a potential therapeutic strategy for neurodegenerative disorders. The 4-amino group may contribute to this effect by stabilizing protein conformations or interfering with aggregation processes.

The structural complexity of 4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one also raises questions about its pharmacokinetic properties. Its hydroxy and hydroxymethyl groups may influence its solubility, absorption, and distribution in the body. These factors are critical for determining its bioavailability and therapeutic efficacy. Research is ongoing to optimize these properties through chemical modifications, such as the introduction of functional groups that enhance solubility or prolong half-life.

4-amino-1-(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl-1,2-dihydropyrimidin-2-one represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its ability to modulate signaling pathways, influence metabolic processes, and interact with metal ions highlights its versatility in therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use. As such, this compound is a subject of significant interest in the field of medicinal chemistry and pharmaceutical research.